Cas no 865612-56-2 (2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate)

• Product Name: 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate
• CAS No: 865612-56-2
• MF: C₁₇H₁₇ClN₂O₄
• MW: 348.780883550644
• CID: 6566039
• Update Time: 2025-06-11

2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate
• 4H-Pyran-3-carboxylic acid, 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-, 2-methoxyethyl ester

• Inchi： 1S/C17H17ClN2O4/c1-10-14(17(21)23-8-7-22-2)15(13(9-19)16(20)24-10)11-3-5-12(18)6-4-11/h3-6,15H,7-8,20H2,1-2H3
• InChI Key： MPNRCTZACIILLZ-UHFFFAOYSA-N
• SMILES： C1(C)OC(N)=C(C#N)C(C2=CC=C(Cl)C=C2)C=1C(OCCOC)=O

Additional information on 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate

2-Methoxyethyl 6-Amino-4-(4-Chlorophenyl)-5-Cyano-2-Methyl-4H-Pyran-3-Carboxylate (CAS No. 865612-56-2): An Overview

2-Methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate (CAS No. 865612-56-2) is a complex organic compound with a unique structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular framework, which includes a pyran ring, an amino group, a cyano group, and several substituents such as a chlorophenyl and methoxyethyl moieties. The combination of these functional groups endows the compound with a diverse range of chemical properties and biological activities.

The synthesis of 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate typically involves multistep reactions, starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. One notable approach involves the condensation of 4-chlorobenzaldehyde with malononitrile, followed by cyclization and functionalization steps to introduce the desired substituents.

In the realm of pharmaceutical research, 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate has garnered significant attention due to its potential therapeutic properties. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its anti-cancer properties, 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate has also shown promise in the treatment of inflammatory diseases. Inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate may have therapeutic potential in managing inflammatory conditions.

The physical and chemical properties of 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing the structure and purity of this compound. Additionally, computational methods have been employed to predict its solubility, logP values, and other physicochemical parameters that are crucial for drug development.

In the context of materials science, 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate has been explored for its potential use in advanced materials applications. Its unique electronic properties make it a candidate for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

The safety profile of 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations but may exhibit adverse effects at higher doses or prolonged exposure. Therefore, appropriate handling protocols should be followed to ensure the safety of researchers and workers involved in its synthesis and use.

In conclusion, 2-methoxyethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate (CAS No. 865612-56-2) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure confers a range of biological activities and physical properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.